5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one

• IUPAC Name: 5,5-dimethyl-3-[(5-phenyl-1H-pyrazol-3-yl)amino]cyclohex-2-en-1-one
• InChI: InChI=1S/C17H19N3O/c1-17(2)10-13(8-14(21)11-17)18-16-9-15(19-20-16)12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H2,18,19,20)
• InChI Key: FOGKFGRFRRZBLH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=NNC(=C2)C3=CC=CC=C3)C
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C19H22N2O, and has been the subject of several studies aimed at understanding its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one is not yet fully understood. However, several studies have suggested that this compound works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and physiological effects:
5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one has been shown to have several biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a wide range of cancer cell lines and has the potential to be developed into a novel cancer therapy. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for research on 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one. One area of research is focused on understanding the mechanism of action of this compound in more detail. Another area of research is aimed at developing more efficient and scalable methods for synthesizing this compound. Additionally, there is a need for further studies to assess the safety and toxicity of this compound in animal models and humans. Finally, there is a need for clinical trials to evaluate the efficacy of this compound as a potential cancer therapy.

Synthesis Methods

The synthesis of 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 3-phenyl-5-amino-1H-pyrazole with 5,5-dimethylcyclohexane-1,3-dione in the presence of a catalyst such as triethylamine. This reaction results in the formation of 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one.

Scientific Research Applications

5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Several studies have shown that 5,5-dimethyl-3-[(3-phenyl-1H-pyrazol-5-yl)amino]-2-cyclohexen-1-one has potent anti-cancer properties and can inhibit the growth and proliferation of cancer cells.